Cas no 1423025-14-2 (3-chloro-2-fluoro-5-sulfamoylbenzoic acid)

• Product Name: 3-chloro-2-fluoro-5-sulfamoylbenzoic acid
• CAS No: 1423025-14-2
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 4598058
• PubChem ID: 71756491
• Update Time: 2025-08-05

3-chloro-2-fluoro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-fluoro-5-sulfamoylbenzoic acid

• Inchi： 1S/C7H5ClFNO4S/c8-5-2-3(15(10,13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)(H2,10,13,14)
• InChI Key： ZRANYBQAFZQAAW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=CC(Cl)=C1F

Additional information on 3-chloro-2-fluoro-5-sulfamoylbenzoic acid

Recent Advances in the Application of 3-Chloro-2-Fluoro-5-Sulfamoylbenzoic Acid (CAS: 1423025-14-2) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-chloro-2-fluoro-5-sulfamoylbenzoic acid (CAS: 1423025-14-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This sulfonamide derivative, characterized by its chloro-fluoro substitution pattern, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. The following research brief consolidates the latest findings on this compound, highlighting its synthetic utility, mechanism of action, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 3-chloro-2-fluoro-5-sulfamoylbenzoic acid as a versatile building block for the development of carbonic anhydrase inhibitors. Researchers utilized this compound to synthesize a series of novel sulfonamide derivatives, which exhibited potent inhibitory activity against isoforms CA-IX and CA-XII, enzymes implicated in tumor progression and metastasis. The study reported IC50 values in the low nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

Further investigations have explored the compound's application in PET radiotracer development. A research team at MIT recently (2024) described the radiosynthesis of [18F]-labeled analogs of 3-chloro-2-fluoro-5-sulfamoylbenzoic acid for imaging studies. The radiolabeled compound demonstrated excellent blood-brain barrier penetration and selective accumulation in tumor tissues, making it a promising candidate for diagnostic applications in oncology. The study also revealed interesting structure-activity relationships, with the chloro-fluoro substitution pattern playing a critical role in target binding affinity.

From a synthetic chemistry perspective, several innovative routes have been developed for the large-scale production of 3-chloro-2-fluoro-5-sulfamoylbenzoic acid. A recent patent application (WO2023/154672) disclosed a novel continuous flow synthesis method that improves yield (85-90%) while reducing hazardous waste generation compared to traditional batch processes. This advancement addresses one of the key challenges in the industrial application of this compound, potentially lowering production costs for pharmaceutical applications.

Emerging research has also investigated the compound's potential in treating neurological disorders. Preliminary in vitro studies suggest that certain derivatives of 3-chloro-2-fluoro-5-sulfamoylbenzoic acid may modulate glutamate receptor activity, with implications for conditions such as epilepsy and neurodegenerative diseases. While these findings are still in early stages, they open new avenues for structure-based drug design targeting neurological pathways.

In conclusion, 3-chloro-2-fluoro-5-sulfamoylbenzoic acid (CAS: 1423025-14-2) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Its dual role as both a synthetic intermediate and a bioactive pharmacophore makes it particularly valuable in drug discovery efforts. Future research directions likely include further optimization of its pharmacokinetic properties, expansion of its therapeutic applications, and development of more sustainable synthetic methodologies. The compound's versatility ensures it will remain an important focus of chemical biology research in the coming years.